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Get Quote

Executive Summary

2-Amino-4-bromothiophene Hydrobromide (CAS 2568130-86-7) is a high-value, metastable
heterocyclic scaffold used primarily in the synthesis of advanced pharmaceutical agents,
including kinase inhibitors (e.g., JINK, VEGFR) and PROTAC degraders.[1][2][3]

Unlike its stable 3-carboxylate precursors, the decarboxylated core offers a smaller, more
lipophilic profile critical for optimizing ligand binding efficiency (LE). However, the free base (2-
amino-4-bromothiophene) is inherently unstable due to oxidative dimerization and imine
tautomerization.[1][2] Consequently, it is isolated and stored exclusively as the hydrobromide
(HBr) salt. This guide provides the rigorous protocols required to synthesize, handle, and utilize
this compound without degradation.

Chemical Identity & Physicochemical Properties[4]
[5]
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Property Data

Chemical Name 2-Amino-4-bromothiophene Hydrobromide
CAS Number 2568130-86-7

Molecular Formula CaH4BrNS[1][2][4] « HBr

Molecular Weight 258.96 g/mol (Salt) / 178.05 g/mol (Free Base)
Appearance Off-white to beige hygroscopic solid

Soluble in DMSO, DMF, Methanol; sparingly

Solubilit
y soluble in DCM

High Risk: Free base decomposes rapidly in
Stability air/light. Salt form is stable at -20°C under
Argon.[1][2]

SMILES (Salt) C1=C(SC(=C1)Br)N.Br

Synthesis & Mechanistic Causality

The synthesis of CAS 2568130-86-7 is non-trivial because the 2-aminothiophene moiety lacks
the stabilizing electron-withdrawing group (EWG) at the C3 position found in common Gewald
products.[1][2]

The "Stabilized Precursor" Strategy

Direct bromination of 2-aminothiophene is impossible due to polymerization.[1][2] The industry-
standard route utilizes a Gewald Reaction to form a stable ester, followed by hydrolysis and
decarboxylation in the presence of acid to trap the amine immediately.

Step 1. Gewald Synthesis (Precursor Formation)[2]

» Reagents: Methyl 4-chloro-3-oxobutanoate, Sulfur (
), Morpholine (catalyst).[1][2]

e Mechanism: The Knoevenagel condensation is followed by thionation and cyclization.
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 Intermediate: Methyl 2-amino-4-bromothiophene-3-carboxylate (CAS 1239461-22-3).[1][2]

Step 2: Saponification & Decarboxylation (The Critical Step)

o Challenge: Removing the C3-ester exposes the electron-rich C2-amine to oxidation.[1][2]
» Protocol:

o Hydrolyze the ester with NaOH/MeOH.

o Acidify with concentrated HBr.

o Heat to induce thermal decarboxylation (
)-[11[2]
o Causality: The presence of excess HBr protonates the amine (

), deactivating the ring towards oxidative coupling and preventing the formation of azo-
dimers.

Synthesis Workflow Diagram
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Figure 1: Synthetic pathway transitioning from the stable Gewald ester to the metastable HBr
salt.[1][2]

Operational Protocol: Handling & Utilization

WARNING: Do not attempt to isolate the free base of this compound. All reactions must be
designed to generate the free base in situ or utilize the salt directly.

Storage Protocol (Self-Validating System)

To ensure integrity, implement this storage check:
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e Environment: Store at -20°C under inert gas (Argon/Nitrogen).
¢ Visual Check: If the solid turns dark brown or black, oxidative polymerization has occurred.

» Validation: Dissolve a small sample in DMSO-d6. 1H NMR should show sharp peaks;
broadening indicates paramagnetic radical formation (degradation).

In Situ Utilization Protocol

When using CAS 2568130-86-7 in nucleophilic attacks (e.g., amide coupling) or metal-
catalyzed cross-couplings:

e Solvent Selection: Use anhydrous DMF or DMAc (degassed).

o Base Addition: Add organic base (DIPEA or TEA) at 0°C immediately before adding the
electrophile.

o Reasoning: Low temperature slows the dimerization rate of the liberated free amine,
allowing the desired electrophile to react first.

o Order of Addition:
o Correct: Salt + Electrophile + Solvent -> Cool -> Add Base.[1][2]

o Incorrect: Salt + Base -> Wait -> Add Electrophile (Leads to "black tar" decomposition).[1]

[2]

Applications in Drug Discovery[4][7][8][9]

This scaffold is a "dual-handle" building block, allowing orthogonal functionalization at the C2
(amine) and C4 (bromide) positions.

Orthogonal Functionalization Strategy

o Path A (C2-Amine): Amide coupling, urea formation, or reductive amination.[2] Used to
attach the "hinge-binding" motif in kinase inhibitors.[1][2]

o Path B (C4-Bromide): Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira couplings.[1][2]
Used to extend the scaffold into the solvent-exposed region of the protein pocket.
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Reaction Logic Diagram
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Figure 2: Orthogonal derivatization logic for medicinal chemistry campaigns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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